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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873

An in-depth examination of the properties, synthesis, and applications of Trioctylaluminum
(TOA), with a focus on its role in Ziegler-Natta polymerization and as a reagent in organic
synthesis.

Introduction

Trioctylaluminum (TOA), a prominent organoaluminum compound, is a vital component in
various chemical processes, particularly in the field of polymer science. This guide provides a
detailed overview of its chemical and physical properties, synthesis, and key applications, with
a special emphasis on its function as a cocatalyst in Ziegler-Natta polymerization. Safety and
handling protocols are also addressed to ensure its proper use in a laboratory and industrial
setting.

Core Properties of Trioctylaluminum

Trioctylaluminum is typically a colorless to pale yellow liquid known for its high reactivity,
especially as a Lewis acid and alkylating agent. It is soluble in non-polar organic solvents.

Identification and Molecular Characteristics
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Property Value Source
CAS Number 1070-00-4
Molecular Formula C24Hs1Al
Molecular Weight 366.64 g/mol
Tri-n-octylaluminum, TNOA,
Synonyms ) )
Aluminum tri-n-octyl
Physicochemical Properties
Property Value Source
Appearance Colorless liquid
N ) 120-125 °C at 0.1 mmHg
Boiling Point
(neat)
Melting Point <-40°C
Density 0.701 g/mL at 25 °C
Flash Point -21 °C (-5.8 °F) - closed cup
*Reactivity

 To cite this document: BenchChem. [A Comprehensive Technical Guide to Trioctylaluminum
for Researchers and Scientists]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093873#trioctylaluminum-cas-number-and-

molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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